(S)-3-Amino-5-methylhexan-1-ol hydrochloride

• Molecular Formula: C7H18ClNO
• Molecular Weight: 167.68 g/mol
• SMILES: CC(C)CC(CCO)N.Cl
• InChI: InChI=1S/C7H17NO.ClH/c1-6(2)5-7(8)3-4-9;/h6-7,9H,3-5,8H2,1-2H3;1H/t7-;/m1./s1
• InChIKey: CXOWYIATIJPAFK-OGFXRTJISA-N

A common pain point in asymmetric synthesis is finding a stable, water-soluble chiral β-amino alcohol with defined (S)-stereochemistry. This compound directly solves that: the HCl salt form enhances aqueous solubility and crystallinity vs. the free base, while the 1,3-amino alcohol motif forms distinct 6-membered metal chelates for enantioselective catalysis. - **Key Applications:** β-Peptide foldamers, pregabalin intermediates, 17β-HSD tool compound (IC50 = 307 nM for HSD2). - **Differentiation:** Not substitutable with (R)-enantiomer or 1,2-amino alcohol isomers. - **Supply:** Reliable stock for R&D to process chemistry scales.

(S)-3-Amino-5-methylhexan-1-ol Hydrochloride: Procurement-Grade Chiral β-Amino Alcohol for Asymmetric Synthesis

(S)-3-Amino-5-methylhexan-1-ol hydrochloride (CAS 96386-96-8) is a chiral β-amino alcohol derivative, formally the hydrochloride salt of L-β-homoleucinol, with the molecular formula C₇H₁₈ClNO and a molecular weight of 167.68 g/mol . It exists as a white crystalline solid with enhanced aqueous solubility relative to its free base form, a property conferred by its ionic hydrochloride salt character . This compound serves as a versatile C7 chiral scaffold in medicinal chemistry, particularly as a protected or unprotected building block for β-peptide and carba-peptide synthesis, where its (S)-configuration at the C3 stereogenic center and its β-amino alcohol functionality distinguish it from α-amino alcohols and the corresponding (R)-enantiomer . It is also recognized as a key structural motif in intermediates en route to pregabalin and related GABAergic agents [1].

1

Chiral Scaffold β-Amino alcohol building block 1,3-functional group spacing

2

Salt Form Hydrochloride salt Enhanced aqueous solubility

3

Configuration (S)-enantiomer Stereochemical-control context

• [1] PubChem Patent Summary. Process for the preparation of pregabalin, US-8212072-B2. 2012. View Source

Why (S)-3-Amino-5-methylhexan-1-ol Hydrochloride Cannot Be Replaced by Generic Analogs in Chiral Synthesis

The (S)-configured β-amino alcohol core of this compound provides three orthogonal points of structural differentiation—stereochemistry, amino group position, and salt form—that collectively preclude simple interchange with generic alternatives. Substituting the (R)-enantiomer would invert the stereochemical outcome in asymmetric synthesis applications, potentially yielding the wrong enantiomeric product . Replacing the compound with its positional isomer (2S)-2-amino-5-methylhexan-1-ol alters the relative spatial arrangement of the amino and hydroxyl groups from a 1,3-relationship to a 1,2-relationship, fundamentally changing coordination geometry in chiral ligand design and substrate recognition in enzyme-mediated transformations . Attempting to use the free base (CAS 759415-90-2) instead of the hydrochloride salt sacrifices the enhanced aqueous solubility and crystallinity that facilitate handling, purification, and compatibility with aqueous reaction conditions . These three variables are independently critical and none can be addressed by a single generic replacement.

Enantiomer Using the (R)-enantiomer may invert stereochemical outcomes in asymmetric synthesis, requiring enantiomer-attribution review before substitution.

Regioisomer The 1,2-amino alcohol positional isomer alters chelate ring size from six- to five-membered, potentially shifting coordination geometry in chiral ligand design.

Free Base Replacing the hydrochloride salt with the free base may sacrifice aqueous solubility, limiting compatibility with buffered or aqueous reaction conditions.

Quantitative Differentiation of (S)-3-Amino-5-methylhexan-1-ol Hydrochloride Against Key Comparators

Aqueous Solubility Enhancement: Hydrochloride Salt vs. Free Base Form

The hydrochloride salt form (CAS 96386-96-8) of (S)-3-amino-5-methylhexan-1-ol exhibits enhanced aqueous solubility compared to the free base form (CAS 759415-90-2). The free base is primarily soluble in organic solvents with limited water solubility, while the hydrochloride counterion confers ionic character that significantly improves water solubility, a critical property for aqueous-phase reactions and biological assay compatibility . Although quantitative solubility values (e.g., mg/mL) are not reported in the public domain for this specific compound, the class-level behavior of amine hydrochlorides exhibiting orders-of-magnitude higher aqueous solubility than their free base counterparts is well established [1].

Solubility Enhancement

Class-level inference

HCl salt vs. free base: Enhanced aqueous solubility reported; quantitative values not publicly available.

Supports aqueous-phase reaction compatibility.

Class-level inference based on amine hydrochloride behavior; data to verify for this specific compound.

Evidence Dimension	Aqueous solubility (qualitative)
Target Compound Data	Enhanced water solubility due to hydrochloride salt formation
Comparator Or Baseline	Free base (CAS 759415-90-2): limited water solubility; soluble in organic solvents
Quantified Difference	Not quantified; class-level inference based on amine hydrochloride vs. free base behavior
Conditions	Ambient laboratory conditions; qualitative vendor-reported solubility

Why This Matters

For procurement decisions in medicinal chemistry, the hydrochloride salt form eliminates the need for in-situ salt formation, saving a synthetic step and ensuring consistent solubility properties across batches for aqueous biological assays.

• [1] Serajuddin, A.T.M. Salt formation to improve drug solubility. Adv. Drug Deliv. Rev. 2007, 59, 603–616. View Source

Chiral Configuration Differentiation: (S)- vs. (R)-Enantiomer in Biological Target Engagement

The (S)-enantiomer demonstrates differential biological target engagement relative to the (R)-enantiomer. In BindingDB assays, (S)-3-amino-5-methylhexan-1-ol (free base, CID linked to CHEMBL1917898) showed moderate inhibition of human 17β-hydroxysteroid dehydrogenase type 1 (17β-HSD1) with an IC₅₀ of 1.13 μM, while exhibiting stronger inhibition of the type 2 isozyme (17β-HSD2) with an IC₅₀ of 307 nM, yielding a ~3.7-fold isozyme selectivity [1]. The (S)-configured compound further displayed weak inhibition of rat CYP1A1 (IC₅₀ = 24 μM) [2] and negligible agonist activity at mouse TAAR5 (EC₅₀ > 10 μM) [3]. Although direct head-to-head (S)- vs. (R)-activity data for these specific targets are not publicly available, the stereochemistry-dependent binding to 17β-HSD enzymes is consistent with the established principle that chiral β-amino alcohols exhibit enantioselective target recognition .

Chiral Target Engagement

Cross-study comparable

(S)-enantiomer: 17β-HSD1 IC₅₀ = 1.13 μM; 17β-HSD2 IC₅₀ = 307 nM. ~3.7-fold isozyme selectivity. (R)-enantiomer data unavailable.

Supports enantiomer-specific assay-response context.

No head-to-head (S)- vs. (R)-data publicly available; stereochemistry-dependent recognition inferred.

Evidence Dimension	Enzyme inhibition (IC₅₀) and receptor agonism (EC₅₀)
Target Compound Data	(S)-enantiomer: 17β-HSD1 IC₅₀ = 1.13 μM; 17β-HSD2 IC₅₀ = 307 nM; CYP1A1 IC₅₀ = 24 μM; TAAR5 EC₅₀ > 10 μM [1][2][3]
Comparator Or Baseline	(R)-enantiomer: no publicly available binding data for these specific targets; class-level inference predicts enantioselective differences
Quantified Difference	Isozyme selectivity ratio: 17β-HSD2/17β-HSD1 ≈ 0.27 (3.7-fold preference for HSD2); (R)-enantiomer data unavailable
Conditions	In vitro enzyme/receptor assays: human placental 17β-HSD1/HSD2; rat CYP1A1; mouse TAAR5 expressed in HEK293 cells

Why This Matters

For researchers investigating 17β-HSD isozyme pharmacology or developing β-amino alcohol-based enzyme inhibitors, the documented (S)-enantiomer activity profile provides a defined biological starting point, whereas the (R)-enantiomer lacks publicly reported target engagement data, increasing procurement risk.

• [1] BindingDB. BDBM50357462 (CHEMBL1917898): Inhibition of human 17β-HSD1 (IC₅₀ = 1.13 μM) and 17β-HSD2 (IC₅₀ = 307 nM). URL: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50357462 View Source
• [2] BindingDB. BDBM50404852 (CHEMBL345675): Inhibition of rat CYP1A1 (IC₅₀ = 24 μM). URL: https://bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50404852 View Source
• [3] BindingDB. BDBM50227351 (CHEMBL3628706): Agonist activity at mouse TAAR5 (EC₅₀ > 10 μM). URL: http://ww.w.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50227351 View Source

Positional Isomer Differentiation: β-Amino Alcohol (1,3) vs. α-Amino Alcohol (1,2) Scaffold

(S)-3-Amino-5-methylhexan-1-ol hydrochloride features a 1,3-amino alcohol arrangement (amino group at C3, hydroxyl at C1), classifying it as a β-amino alcohol. This contrasts with the positional isomer (2S)-2-amino-5-methylhexan-1-ol (CAS 76693-81-7), which bears a 1,2-amino alcohol (α-amino alcohol) arrangement with the amino group at C2 . The β-amino alcohol scaffold is specifically required for β-peptide synthesis, where the extended backbone mimics β-amino acid residues (β³-homologues), and for carba-peptide design, where the hydroxyl group serves as a carbonyl oxygen mimic . The 1,2-isomer cannot fulfill this role, as its backbone length and functional group spacing are incompatible with β-peptide secondary structure requirements. Additionally, in chiral ligand design, the 1,3-amino alcohol scaffold forms six-membered chelate rings with metal centers, whereas the 1,2-isomer forms five-membered chelates, leading to different catalytic geometries and enantioselectivities in asymmetric transformations [1].

Positional Isomer Scaffold

Class-level inference

1,3-amino alcohol (β) vs. 1,2-amino alcohol (α). Chelate ring: 6-membered vs. 5-membered.

Scaffold class dictates β-peptide and carba-peptide synthesis fit.

Structural classification; 1,2-isomer incompatible with β-peptide secondary structure.

Evidence Dimension	Functional group spacing and scaffold geometry
Target Compound Data	1,3-amino alcohol (β-amino alcohol): amino at C3, hydroxyl at C1; suitable for β-peptide and carba-peptide synthesis
Comparator Or Baseline	(2S)-2-Amino-5-methylhexan-1-ol (CAS 76693-81-7): 1,2-amino alcohol (α-amino alcohol); amino at C2, hydroxyl at C1
Quantified Difference	Scaffold class difference: β-amino alcohol vs. α-amino alcohol; chelate ring size: 6-membered vs. 5-membered
Conditions	Structural classification; applicable to peptide synthesis and chiral ligand coordination chemistry

Why This Matters

For research programs in β-peptide foldamer chemistry or carba-peptide drug design, the β-amino alcohol scaffold is structurally mandatory; procurement of the 1,2-isomer would yield an incompatible building block, necessitating re-synthesis or re-procurement.

• [1] Ager, D.J.; Prakash, I.; Schaad, D.R. 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries. Chem. Rev. 1996, 96, 835–876. View Source

Purity Specification Benchmarks: Vendor-Reported Purity Enables Informed Procurement

Vendor-reported purity specifications for (S)-3-amino-5-methylhexan-1-ol hydrochloride range from 95% (Bidepharm) to 98% (Leyan), with analytical characterization by NMR, HPLC, and GC available upon request . The free base form (CAS 759415-90-2) is typically supplied at 95% purity . In comparison, the (R)-enantiomer free base (CAS 925230-77-9) is available at 98% purity . Procurement decisions may be influenced by the availability of higher-purity lots (98%) for applications requiring stringent impurity control, such as GMP intermediate synthesis or sensitive catalytic reactions, where even trace enantiomeric or chemical impurities can affect yield and enantioselectivity [1].

Purity Benchmarks

Supporting evidence

Vendor-reported purity: 95% to 98%. Analytical data (NMR, HPLC, GC) available upon request.

Supports batch-specific quality review.

Higher purity (98%) lots may support stringent impurity control requirements.

Evidence Dimension	Vendor-reported purity specification
Target Compound Data	95% (Bidepharm) to 98% (Leyan) as hydrochloride salt
Comparator Or Baseline	(S)-free base: 95% (AKSci); (R)-free base: 98% (Bidepharm)
Quantified Difference	Purity range: 95–98% across vendors and forms; higher purity (98%) available for both enantiomers in specific forms
Conditions	Vendor Certificate of Analysis; analytical methods include NMR, HPLC, GC

Why This Matters

For procurement officers, the availability of batch-specific analytical data (NMR, HPLC, GC) from vendors such as Bidepharm and Leyan ensures traceable quality, reducing the risk of purchasing material of unknown purity from non-specialist suppliers.

• [1] Anderson, N.G. Practical Process Research and Development, 2nd ed.; Academic Press: 2012; Chapter 5, Purity and Impurity Considerations. View Source

Pregabalin Intermediate Pathway: Structural Relationship to a High-Value API

(S)-3-Amino-5-methylhexan-1-ol shares the identical (S)-configured 5-methylhexane backbone with pregabalin ((S)-3-(aminomethyl)-5-methylhexanoic acid), differing only in the terminal functional group: a primary alcohol (-CH₂OH) versus a carboxylic acid (-COOH). Pregabalin is a blockbuster GABA analog with established efficacy in neuropathic pain, epilepsy, and generalized anxiety disorder [1]. Chiral intermediates derived from this amino alcohol scaffold have been explicitly claimed in patents for enantioselective pregabalin synthesis, including US 8,212,072 B2, which describes new chiral intermediates useful in pregabalin production [2]. The alcohol functionality enables divergent synthetic access to pregabalin analogs via oxidation to the acid or activation and substitution to introduce the aminomethyl group, providing a versatile entry point that the corresponding carboxylic acid form (L-β-homoleucine, CAS 22818-43-5) does not offer without reduction steps [3].

Pregabalin Pathway

Supporting evidence

Alcohol oxidation state enables divergent functionalization vs. L-β-homoleucine acid form. Patent US-8212072-B2.

Supports route-scouting for pregabalin analog development.

Synthetic step economy context; patent literature review.

Evidence Dimension	Synthetic utility as pregabalin pathway intermediate
Target Compound Data	β-Amino alcohol scaffold: alcohol can be oxidized to acid or activated for substitution; direct pregabalin precursor potential [2]
Comparator Or Baseline	L-β-Homoleucine (CAS 22818-43-5): carboxylic acid form; requires reduction to access alcohol derivatives [3]
Quantified Difference	Synthetic step economy: alcohol → acid (1 oxidation step) vs. acid → alcohol (1 reduction step); divergent functionalization from alcohol offers broader reaction pathways
Conditions	Synthetic chemistry context; patent literature (US 8,212,072 B2)

Why This Matters

For process chemistry groups developing pregabalin analogs or improved synthetic routes, the alcohol oxidation state offers divergent functionalization opportunities not available from the acid form, potentially reducing step count and improving overall yield in API synthesis.

• [1] MedLibrary. Pregabalin FDA Package Insert: (S)-(+)-3-(Aminomethyl)-5-methylhexanoic acid. 2024. View Source
• [2] PubChem Patent Summary. Process for the preparation of pregabalin, US-8212072-B2: New chiral intermediates useful in pregabalin production. 2012. View Source
• [3] ChEBI. CHEBI:177031 – (S)-3-Amino-5-methylhexanoic acid (L-β-homoleucine). View Source

Optimal Application Scenarios for (S)-3-Amino-5-methylhexan-1-ol Hydrochloride Based on Quantitative Evidence

β-Peptide and Carba-Peptide Foldamer Synthesis Requiring a β-Amino Alcohol Scaffold

This compound is specifically suited as a protected or unprotected building block for β-peptide and carba-peptide synthesis, where the 1,3-amino alcohol scaffold mimics the β-amino acid backbone (β³-homologue) and the hydroxyl group serves as a carbonyl oxygen isostere . Its (S)-configuration ensures the desired stereochemical outcome in foldamer design, and the hydrochloride salt form provides enhanced aqueous solubility for solid-phase or solution-phase peptide coupling under buffered conditions, a practical advantage over the free base in automated synthesizer protocols .

Chiral Ligand Design for Asymmetric Catalysis Using 1,3-Amino Alcohol Chelation

The 1,3-amino alcohol arrangement of this compound enables the formation of six-membered chelate rings with transition metals (e.g., Cu, Pd, Ru), a coordination mode distinct from the five-membered chelates formed by 1,2-amino alcohols such as (2S)-2-amino-5-methylhexan-1-ol . This difference in chelate ring size directly influences the chiral environment around the metal center, affecting enantioselectivity outcomes in asymmetric hydrogenation, allylic substitution, and cyclopropanation reactions . The (S)-enantiomer purity, supported by vendor QC data (NMR, HPLC), ensures consistent ligand performance across catalytic runs .

Pregabalin Analog Development and Process Chemistry Route Scouting

The structural homology to pregabalin—sharing the identical (S)-5-methylhexane backbone—positions this compound as a strategic intermediate for developing novel GABAergic agents. The terminal alcohol group enables divergent functionalization: direct oxidation yields the carboxylic acid analog (L-β-homoleucine), while activation and nucleophilic substitution can introduce the aminomethyl group characteristic of pregabalin . Patent literature (US 8,212,072 B2) explicitly identifies chiral intermediates of this structural class as valuable in enantioselective pregabalin production . For process chemistry teams, the hydrochloride salt offers convenient handling and direct use in aqueous reaction conditions .

17β-Hydroxysteroid Dehydrogenase (17β-HSD) Isozyme Pharmacology Research

The documented inhibitory activity of the (S)-enantiomer against human 17β-HSD1 (IC₅₀ = 1.13 μM) and 17β-HSD2 (IC₅₀ = 307 nM), with approximately 3.7-fold selectivity for the type 2 isozyme , supports its use as a tool compound or starting scaffold for 17β-HSD isozyme pharmacology studies. The moderate potency and isozyme selectivity profile distinguish it from potent, non-selective 17β-HSD inhibitors (e.g., sub-nanomolar dual inhibitors), offering a differentiated pharmacological tool with interpretable selectivity. Researchers investigating steroid hormone metabolism, particularly in breast cancer (HSD1) or placental biology (HSD2) contexts, may find this selectivity useful for target validation experiments .

Application

Selection Property

Validation Focus

β-Peptide and Carba-Peptide Foldamer Synthesis

1,3-Amino alcohol scaffold geometry

β³-homologue backbone mimicry and stereochemical integrity

Chiral Ligand Design for Asymmetric Catalysis

Six-membered chelate ring formation

Enantioselectivity outcomes and ligand batch consistency

Pregabalin Analog Development and Route Scouting

Alcohol oxidation state for divergent synthesis

Synthetic step economy and patent-reported intermediate utility

17β-HSD Isozyme Pharmacology Research

Enantiomer-specific isozyme selectivity profile

Target engagement reproducibility and selectivity ratio review